5-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole

• Molecular Formula: C16H13ClN2O3
• Molecular Weight: 316.74 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13ClN2O3/c1-20-13-8-5-11(9-14(13)21-2)15-18-16(22-19-15)10-3-6-12(17)7-4-10/h3-9H,1-2H3
• InChI Key: ADFWAOZRJUYQNB-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CC=C(C=C3)Cl)OC

Description

5-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has attracted significant attention in scientific research. It is a heterocyclic compound that contains both oxygen and nitrogen atoms in its structure. This compound has shown potential in various fields of research, including medicinal chemistry, material science, and organic synthesis.

Mechanism of Action

The mechanism of action of 5-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole is not fully understood. However, it has been suggested that it inhibits the activity of COX-2 by binding to its active site. This binding prevents the conversion of arachidonic acid to prostaglandins, which are mediators of inflammation. Additionally, it has been reported to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are enzymes involved in programmed cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole are dependent on the concentration and duration of exposure. In vitro studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been reported to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). These effects suggest that this compound may have potential as an anti-oxidant agent.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole in lab experiments include its high potency and selectivity towards COX-2 inhibition. Additionally, its synthetic accessibility and low toxicity make it an attractive candidate for further research. However, its limitations include its poor solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on 5-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole. One area of interest is the development of analogs with improved solubility and selectivity towards COX-2 inhibition. Additionally, the potential of this compound as an anti-cancer agent warrants further investigation, particularly in vivo studies. Furthermore, the role of this compound as an anti-oxidant agent and its potential for neuroprotective effects are areas that require further research.

Synthesis Methods

The synthesis of 5-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole can be achieved through various methods. One of the most common methods is the reaction between 4-chlorobenzohydrazide and 3,4-dimethoxybenzaldehyde in the presence of a dehydrating agent such as polyphosphoric acid. This method has been reported to yield high purity and good yields of the target compound.

Scientific Research Applications

The application of 5-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole in scientific research is diverse. In medicinal chemistry, this compound has shown potential as an anti-inflammatory and anti-cancer agent. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. Additionally, it has shown cytotoxic effects on various cancer cell lines, including breast cancer, prostate cancer, and lung cancer.